

# Picibanil recurrence rates after treatment

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Picibanil

CAS No.: 39325-01-4

Cat. No.: S607217

Get Quote

## Recurrence Rates by Condition

Condition Treated	Lesion / Patient Type	Recurrence Rate	Key Supporting Data
<b>Lymphatic Malformations (LMs)</b> [1] [2]	Macrocystic LMs	3% - 12.5%	• 12.5% (1/8 patients) in a pediatric head & neck study [2] • Literature review cites ~5-8% recurrence range [1]
<b>Lymphatic Malformations (LMs)</b> [1]	Microcystic LMs	~40% (Poor response)	40% of microcystic LMs showed poor response (shrinkage <50%), implying higher recurrence risk [1]
<b>Primary Spontaneous Pneumothorax (PSP)</b> [3]	Patients after VATS bullectomy + OK-432 pleurodesis	2.2%	2 patients out of 89 experienced recurrence post-surgery [3]
<b>Advanced Ovarian Cancer</b> [4]	Patients after debulking surgery	53.8% (with OK-432) vs. 88% (traditional chemo)	IMCT group (including OK-432) had significantly lower recurrence vs. traditional chemotherapy [4]

## Detailed Experimental Protocols and Methodologies

The clinical data for the recurrence rates above were generated using specific treatment protocols. Here are the detailed methodologies for the key applications.


### Sclerotherapy for Lymphatic Malformations

The treatment of LMs with **Picibanil** is a standardized sclerosing procedure [5] [2].

- **Patient Preparation & Anesthesia:** The procedure is typically performed with the patient under **general anesthesia** [5] [2].
- **Cyst Puncture and Aspiration:** Under **ultrasound guidance**, a needle (e.g., 25-gauge) is introduced into the cystic spaces of the LM. The lymphatic fluid within the cyst is aspirated as completely as possible [2].
- **Drug Preparation and Injection:** **Picibanil** is reconstituted in normal saline. A common preparation is **0.1 mg of Picibanil in 10 mL of saline** [5]. The solution is then instilled into the emptied cyst. The dosage may vary; for pediatric head and neck macrocystic LMs, a single dose of **0.2 mg (2 mL of the standard preparation)** has been used [2].
- **Post-procedure Management:** Patients are monitored for side effects, which commonly include **fever, local swelling, pain, and redness**, typically resolving within a few days [2]. Antibiotic prophylaxis may be administered [2].
- **Assessment and Repeat Injections:** Clinical and imaging (ultrasound or MRI) assessment is performed weeks to months after the injection to determine the degree of shrinkage. In cases of incomplete response, **second or third injections can be performed at intervals of several months** [2].

## Pleurodesis for Pneumothorax

The following workflow details the protocol for chemical pleurodesis with **Picibanil** following video-assisted thoracic surgery (VATS) for pneumothorax [3].



[Click to download full resolution via product page](#)

## Mechanism of Action and Immunotherapy Context

Understanding how **Picibanil** functions explains its application across different diseases.

- **Drug Composition: Picibanil** (OK-432) is a lyophilized preparation of a low-virulence strain of *Streptococcus pyogenes* (Group A) that has been inactivated by heating with penicillin G [5] [2].

- **Primary Mechanism in Sclerotherapy:** While not fully elucidated, its primary effect in LM treatment is believed to be a **controlled inflammatory reaction** [5]. The agent incites an immune response that leads to the secretion of cytokines like tumor necrosis factor (TNF) and various interferons [5] [2]. This inflammation causes fibrosis, adhesion of the cyst walls, and eventual obliteration and shrinkage of the malformation [5].
- **Role in Cancer Immunotherapy:** In oncology, **Picibanil** is classified as an **immunostimulant** [6]. It stimulates immune effector cells, including natural killer (NK) cells, lymphokine-activated killer (LAK) cells, and T-cells [5]. When combined with chemotherapy for advanced ovarian cancer, the group receiving **Picibanil** and IL-2 showed a significantly higher absolute lymphocyte count (ALC), suggesting a robust immune response contributed to the lower recurrence rate observed [4].

## Key Takeaways for Researchers and Professionals

- **First-Line Potential for Macrocytic LMs:** Evidence supports **Picibanil** as an effective **first-line treatment for macrocystic lymphatic malformations**, offering high success and low recurrence with a favorable safety profile compared to surgery [1] [5] [2].
- **Condition-Specific Efficacy:** Recurrence rates are highly condition-dependent. The dramatic effect in macrocystic LMs contrasts with its more modest role as a secondary, adjunctive therapy in oncology to reduce recurrence risk after primary treatment [4].
- **Lesion Type is Critical:** For lymphatic malformations, **lesion morphology (macrocystic vs. microcystic) is the most critical predictor of treatment success and recurrence risk** [1]. Sclerotherapy is largely ineffective for microcystic LMs, which are better addressed by excision [7].
- **Consider the Inflammatory Response:** The efficacy of **Picibanil** is directly tied to its ability to provoke a localized inflammatory response. Researchers should note that this same mechanism is responsible for its most common side effects (fever, swelling, pain) and must be managed appropriately [2].

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. of lymphatic malformations with OK-432 ( Treatment ): review... Picibanil [pubmed.ncbi.nlm.nih.gov]
2. (OK-432) in the treatment of head and neck lymphangiomas... Picibanil [pmc.ncbi.nlm.nih.gov]

3. Effects of picibanil as sclerosing agent in primary spontaneous... [vats.amegroups.org]
4. Combined Immunotherapy (OK-432, IL-2) With Chemotherapy... [pubmed.ncbi.nlm.nih.gov]
5. RBCP - Intralesional treatment of lymphatic malformations with... [rbcp.org.br]
6. - Picibanil Targets, Indications, Patents - Synapse Drug [synapse.patsnap.com]
7. sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical... [sciencedirect.com]

To cite this document: Smolecule. [Picibanil recurrence rates after treatment]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b607217#picibanil-recurrence-rates-after-treatment>]

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States  
**Phone:** (512) 262-9938  
**Email:** [info@smolecule.com](mailto:info@smolecule.com)  
**Web:** [www.smolecule.com](http://www.smolecule.com)